Cas no 1895358-00-5 (2-(4-hydroxyphenyl)prop-2-enoic acid)

• Product Name: 2-(4-hydroxyphenyl)prop-2-enoic acid
• CAS No: 1895358-00-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 5972559
• PubChem ID: 19424742
• Update Time: 2025-11-07

2-(4-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxyphenyl)prop-2-enoic acid
• SCHEMBL83978
• 4-hydroxyphenyl-2-propenoic acid
• EN300-1765355
• 1895358-00-5

• Inchi： 1S/C9H8O3/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-5,10H,1H2,(H,11,12)
• InChI Key： SVTBKBTZCWQLGX-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=C)C(=O)O)=CC=1

Computed Properties

• Exact Mass: 164.047344113g/mol
• Monoisotopic Mass: 164.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-hydroxyphenyl)prop-2-enoic acid

Introduction to 2-(4-hydroxyphenyl)prop-2-enoic acid (CAS No. 1895358-00-5)

2-(4-hydroxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service registry number CAS No. 1895358-00-5, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This molecule, featuring a conjugated system of a phenolic hydroxyl group and an α,β-unsaturated carboxylic acid moiety, has garnered attention due to its potential biological activities and structural versatility. The presence of both hydrophilic and lipophilic functional groups makes it a promising candidate for various applications in drug discovery and therapeutic development.

The structural framework of 2-(4-hydroxyphenyl)prop-2-enoic acid consists of a prop-2-enoic acid backbone substituted with a 4-hydroxyphenyl group. This configuration allows for multiple interactions with biological targets, including enzymes, receptors, and nucleic acids. The phenolic hydroxyl group can participate in hydrogen bonding, while the unsaturated carboxylic acid can engage in both polar and nonpolar interactions, making this compound a versatile scaffold for medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-(4-hydroxyphenyl)prop-2-enoic acid. Studies have demonstrated its potential role in modulating inflammatory pathways, oxidative stress, and cellular signaling cascades. For instance, research indicates that this compound may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes.

Additionally, the 4-hydroxyphenyl moiety in 2-(4-hydroxyphenyl)prop-2-enoic acid has been implicated in its antioxidant properties. The phenolic group can scavenge free radicals and reduce oxidative damage, which is particularly relevant in the context of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. Preclinical studies have shown that derivatives of this compound may help mitigate oxidative stress by enhancing the activity of endogenous antioxidant enzymes like superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx).

The α,β-unsaturated carboxylic acid functionality in 2-(4-hydroxyphenyl)prop-2-enoic acid also contributes to its biological relevance. This motif is commonly found in bioactive molecules and can interact with biological targets through Michael addition reactions or electrophilic addition processes. Such interactions are pivotal in drug-receptor binding and have been exploited in the development of various therapeutic agents.

Recent advancements in computational chemistry have further illuminated the potential of 2-(4-hydroxyphenyl)prop-2-enoic acid as a lead compound. Molecular docking studies have identified its binding affinity to several protein targets associated with metabolic disorders and cancer pathways. These findings suggest that this compound may serve as a valuable starting point for designing novel therapeutic agents with improved efficacy and selectivity.

In the context of drug development, the synthesis of 2-(4-hydroxyphenyl)prop-2-enoic acid has been optimized using various synthetic methodologies. Researchers have employed techniques such as palladium-catalyzed cross-coupling reactions, Heck reactions, and enolate-mediated additions to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also allow for structural modifications to tailor biological activity.

The pharmacokinetic profile of 2-(4-hydroxyphenyl)prop-2-enoic acid is another critical aspect that has been investigated. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are favorable for developing it into a viable therapeutic agent. Further research is ongoing to optimize its pharmacokinetic properties through structural modifications aimed at improving absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles.

The potential applications of 2-(4-hydroxyphenyl)prop-2-enoic acid extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in agrochemicals and nutraceuticals. For instance, derivatives of this compound could be developed as natural plant growth regulators or as components in functional foods designed to combat oxidative stress and inflammation.

In conclusion, 2-(4-hydroxyphenyl)prop-2-enoic acid (CAS No. 1895358-00-5) represents a promising molecule with diverse biological activities and structural versatility. Its potential applications in drug discovery, along with its favorable pharmacokinetic properties, make it a valuable compound for further research and development. As our understanding of its mechanisms of action continues to evolve, it is likely that this molecule will play an increasingly important role in addressing various health challenges.